Cas no 1357000-33-9 (2-(Adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(Adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1357000-33-9
• MF: C₁₆H₂₇BO₂
• MW: 262.195385217667
• CID: 4732622
• PubChem ID: 134950808
• Update Time: 2025-05-21

2-(Adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(Adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-7426635
• 1-Adamantaneboronic Acid Pinacol Ester
• Z3697709943
• 4,4,5,5-tetramethyl-2-[(3R,5S,7s)-adamantan-1-yl]-1,3,2-dioxaborolane
• AT22228
• SY292520
• MFCD32199914
• 1357000-33-9
• CS-0093662

• Inchi： 1S/C16H27BO2/c1-14(2)15(3,4)19-17(18-14)16-8-11-5-12(9-16)7-13(6-11)10-16/h11-13H,5-10H2,1-4H3
• InChI Key： YRNLZLCMVODAQE-UHFFFAOYSA-N
• SMILES： O1B(C23CC4CC(CC(C4)C2)C3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 262.2104103g/mol
• Monoisotopic Mass: 262.2104103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Additional information on 2-(Adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Application of 2-(Adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1357000-33-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(Adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1357000-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 2-(Adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a key intermediate in the synthesis of boron-containing compounds, which are increasingly being explored for their utility in drug discovery and development. Boron-based compounds, such as this one, are known for their ability to form stable covalent bonds with biological targets, making them attractive candidates for the development of novel therapeutics. The adamantyl group in this compound further enhances its lipophilicity, thereby improving its membrane permeability and bioavailability.

One of the most notable applications of this compound is in the field of proteolysis-targeting chimeras (PROTACs), where it serves as a critical linker between the target protein and the E3 ubiquitin ligase. Recent research has demonstrated that the incorporation of 2-(Adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane into PROTAC designs significantly enhances their stability and efficacy in degrading disease-relevant proteins. This has opened new avenues for the treatment of conditions such as cancer and neurodegenerative diseases, where targeted protein degradation is a promising therapeutic strategy.

In addition to its role in PROTACs, this compound has also been investigated for its potential in imaging and diagnostics. The boron atom in its structure allows for its use in positron emission tomography (PET) imaging, where it can be labeled with fluorine-18 to track the distribution and pharmacokinetics of boron-containing drugs in vivo. Recent preclinical studies have shown promising results, suggesting that this compound could be a valuable tool for non-invasive imaging and monitoring of therapeutic responses.

Despite these advancements, challenges remain in the optimization of 2-(Adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane for clinical applications. Issues such as off-target effects and metabolic stability need to be addressed through further research. However, the compound's unique properties and the growing body of evidence supporting its utility underscore its potential as a cornerstone in the development of next-generation therapeutics and diagnostic tools.

In conclusion, 2-(Adamantan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1357000-33-9) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its applications in drug discovery, targeted protein degradation, and imaging highlight its versatility and potential to address unmet medical needs. Future research should focus on optimizing its properties and expanding its therapeutic applications to fully realize its potential in the clinic.